Cas no 871915-27-4 (8H-1,2,3triazolo4,3-aisoindole)

• Product Name: 8H-1,2,3triazolo4,3-aisoindole
• CAS No: 871915-27-4
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 1119945
• PubChem ID: 53645261
• Update Time: 2025-10-30

8H-1,2,3triazolo4,3-aisoindole Chemical and Physical Properties

Names and Identifiers

• 8H-[1,2,3]Triazolo[5,1-a]isoindole
• 8H-1,2,3triazolo4,3-aisoindole
• 871915-27-4
• Z1255493961
• 8H-[1,2,3]triazolo[4,3-a]isoindole
• 5H-triazolo[5,1-a]isoindole
• EN300-174152
• AKOS033599077

• Inchi： 1S/C9H7N3/c1-2-4-8-7(3-1)6-12-9(8)5-10-11-12/h1-5H,6H2
• InChI Key： AIVXQIMWFLDTCH-UHFFFAOYSA-N
• SMILES： N12C(=CN=N1)C1C=CC=CC=1C2

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 8H-1,2,3triazolo4,3-aisoindole

Comprehensive Overview of 8H-1,2,3-Triazolo[4,3-a]isoindole (CAS No. 871915-27-4): Properties, Applications, and Research Insights

The compound 8H-1,2,3-Triazolo[4,3-a]isoindole (CAS No. 871915-27-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural framework, combining a triazole ring fused with an isoindole moiety, offers versatile chemical reactivity and potential applications. This article delves into its molecular characteristics, synthesis pathways, and emerging uses, while addressing trending topics such as drug discovery, biocompatible materials, and sustainable chemistry.

Chemically, 8H-1,2,3-Triazolo[4,3-a]isoindole belongs to the class of nitrogen-rich heterocycles, which are pivotal in designing bioactive compounds. Researchers have explored its role as a scaffold in small-molecule inhibitors and fluorescent probes, leveraging its electron-deficient nature and planar geometry. Recent studies highlight its potential in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. The compound’s CAS No. 871915-27-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

Synthesis of 8H-1,2,3-Triazolo[4,3-a]isoindole typically involves cyclization reactions, such as 1,3-dipolar cycloaddition or palladium-catalyzed cross-coupling, methods aligned with the principles of green chemistry. Innovations in catalyst design and solvent-free reactions have improved yields and reduced environmental impact, addressing the growing demand for sustainable synthesis protocols. These advancements resonate with industry trends, where ESG (Environmental, Social, and Governance) compliance drives R&D priorities.

Beyond pharmaceuticals, 8H-1,2,3-Triazolo[4,3-a]isoindole derivatives exhibit promise in organic electronics, particularly in OLEDs (Organic Light-Emitting Diodes) and photovoltaic materials. Their ability to modulate electron transport and luminescence properties aligns with the surge in demand for energy-efficient technologies. Searches for “triazole-based semiconductors” and “isoindole applications” have spiked, underscoring interdisciplinary interest.

Safety and regulatory aspects of CAS No. 871915-27-4 are also critical discussion points. While the compound is not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. Its stability under various conditions makes it suitable for high-throughput screening and automated synthesis platforms, key tools in modern AI-driven drug development.

In conclusion, 8H-1,2,3-Triazolo[4,3-a]isoindole represents a multifaceted compound with applications spanning life sciences and advanced materials. Its integration into cutting-edge research reflects broader shifts toward precision medicine and sustainable technology, making it a focal point for both academia and industry. Future studies may explore its biodegradability and scalable production, further enhancing its commercial viability.